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Compound of Interest

Compound Name: Cycostat

Cat. No.: B7790849

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information regarding the potential interactions
of Cycostat® (robenidine hydrochloride), a synthetic broad-spectrum chemical coccidiostat,
with other common feed additives. The following frequently asked questions (FAQs) and
troubleshooting guides are designed to address specific issues that may arise during
experimental research and feed formulation.

Frequently Asked Questions (FAQSs)

Q1: Is Cycostat® (robenidine hydrochloride) compatible with other coccidiostats?

Al: No, it is recommended that Cycostat® (robenidine hydrochloride) not be mixed with other
coccidiostats.[1][2] This is a standard precaution to avoid potential antagonistic or synergistic
effects that have not been formally evaluated and could impact the efficacy and safety of the
anticoccidial program.

Q2: Are there any known interactions between Cycostat® and ionophore anticoccidials?

A2: While there are well-documented severe interactions between the antibiotic tiamulin and
ionophore anticoccidials such as monensin, narasin, and salinomycin[3][4][5][6], there is no
specific evidence in the reviewed literature of direct adverse interactions between robenidine
hydrochloride and ionophores. However, the general recommendation is to avoid mixing
robenidine hydrochloride with other coccidiostats.[1][2]
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Q3: Can Cycostat® be used in combination with antibacterial growth promoters?

A3: Yes, Cycostat® (under the brand name Robenz®) is approved for use in combination with
specific antibacterial agents in chickens. These include Aureomycin® (chlortetracycline),
BMD® (bacitracin methylene disalicylate), and Lincomix® (lincomycin).[7] For combinations
involving Aureomycin® or Lincomix®, a Veterinary Feed Directive (VFD) is required.[7]

Q4: Are there any known incompatibilities with mycotoxin binders?

A4: Yes, a significant incompatibility has been identified. Cycostat® (robenidine hydrochloride)
should not be used in feeds containing bentonite.[7][8][9] Bentonite is a type of clay commonly
used as a mycotoxin binder.[10] This is a critical consideration during feed formulation.

Q5: What is the general safety profile of Cycostat® regarding interactions?

A5: According to the European Food Safety Authority (EFSA), no interactions or
incompatibilities are expected when Robenz® 66G (a product containing robenidine
hydrochloride) is used as a feed additive for chickens and turkeys for fattening according to the
recommended guidelines.[11][12]
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Issue Encountered

Potential Cause

Troubleshooting Steps &
Recommendations

Reduced anticoccidial efficacy

of Cycostat®

Concurrent use of another

coccidiostat.

Immediately cease the use of
the other coccidiostat.
Robenidine hydrochloride
should not be mixed with other
anticoccidials.[1][2] Review
feed formulation to ensure
Cycostat® is the sole

anticoccidial agent.

Presence of bentonite in the
feed.

Verify the composition of all
feed ingredients, especially
mycotoxin binders, to ensure
they do not contain bentonite.
[7][8][9] If bentonite is present,
reformulate the feed with a
non-bentonite-based

mycotoxin binder.

Unexpected adverse effects or

toxicity in animals

Potential interaction with an

unlisted feed additive.

Stop the use of the suspect
feed and consult a veterinarian
or poultry pathologist. Review
all feed components and their
potential for interaction. Report
the adverse event to the
product manufacturer and

relevant regulatory authorities.

Reduced growth performance

While Cycostat® is generally
safe, high doses or
interactions can affect

performance.

Confirm the correct dosage of
Cycostat® in the feed. A
tolerance study in chickens for
fattening showed a margin of
safety of approximately 2.5
times the recommended level.
[11] Ensure no incompatible
additives, like bentonite, are

present.
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Data Summary of Known Interactions

Compatibility with

i Specific
Feed Additive Class - Cycostat® Reference
Additive/Product o
(Robenidine HCI)
o Other coccidiostats
Coccidiostats INCOMPATIBLE [1112]

(general)

Antibacterial Growth

Aureomycin®

Compatible (VFD
[7]

Promoters (chlortetracycline) required)
BMD® (bacitracin
methylene Compatible [7]
disalicylate)
Lincomix® Compatible (VFD
: . . [71[]
(lincomycin) required)
Mycotoxin Binders Bentonite INCOMPATIBLE [71[81I9]

Experimental Protocols

Example: Tolerance Study in Chickens for Fattening

This protocol is based on the methodology described in the EFSA's evaluation of Robenz®

66G.[11]

Objective: To determine the safety margin of robenidine hydrochloride in the target species.

Methodology:

e Animals: A sufficient number of one-day-old chicks (e.g., 600) of a relevant commercial

broiler strain are randomly allocated to different treatment groups.

o Dietary Treatments:

o Group 1: Control diet (O mg/kg robenidine HCI).

o Group 2: Diet with the recommended level of robenidine HCI (e.g., 33 mg/kg).
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o Group 3: Diet with 1.5 times the recommended level (e.g., 49.5 mg/kg).
o Group 4: Diet with 2 times the recommended level (e.g., 66 mg/kg).

o Group 5: Diet with 2.5 times the recommended level (e.g., 82.5 mg/kg).

o Experimental Design:
o The study is conducted over a typical broiler production cycle (e.g., 35 days).

o Each treatment group should have multiple replicates (e.g., 6 replicates per gender with
10 birds each).

o Feed and water are provided ad libitum.

» Data Collection:
o Performance: Body weight and feed consumption are measured weekly.
o Health: Clinical examinations are performed twice daily.

o Hematology and Clinical Biochemistry: Blood samples are collected from a subset of birds
at the end of the study.

o Pathology: At the end of the study, birds are necropsied, and tissue samples are collected
for histopathological examination.

» Statistical Analysis: Data are analyzed using appropriate statistical models (e.g., General
Linear Mixed Model) to determine the effects of the treatment on the measured parameters.

Visualizing Interaction Logic

The following diagrams illustrate the key logical relationships for the use of Cycostat® with
other feed additives.
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Caption: Logical relationships of Cycostat® with other feed additives.
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Caption: Workflow for a typical tolerance study in poultry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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